1-butyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 1-butyl-2-hydroxy-3,4-dimethyl-2H-pyrrol-5-one
• InChI: InChI=1S/C10H17NO2/c1-4-5-6-11-9(12)7(2)8(3)10(11)13/h9,12H,4-6H2,1-3H3
• InChI Key: GWDXJMVQRIZMFM-UHFFFAOYSA-N
• SMILES: CCCCN1C(C(=C(C1=O)C)C)O

Description

1-Butyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as L-3,4-dihydroxyphenylalanine (L-DOPA) analog and is structurally similar to dopamine, a neurotransmitter in the brain. In

Mechanism of Action

The mechanism of action of 1-butyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one is similar to that of dopamine. It acts as a precursor to dopamine and is converted to dopamine in the brain by the enzyme aromatic L-amino acid decarboxylase. Dopamine is a neurotransmitter that plays a crucial role in the regulation of movement, mood, and motivation. The increased levels of dopamine in the brain due to the administration of 1-butyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one can help alleviate the symptoms of Parkinson's disease.
Biochemical and Physiological Effects:
1-Butyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one has been shown to have various biochemical and physiological effects. It can increase the levels of dopamine in the brain, which can help alleviate the symptoms of Parkinson's disease. Additionally, it has been shown to have antioxidant and anti-inflammatory properties, which can help protect the neurons in the brain from damage. It has also been shown to have a positive effect on mood and motivation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-butyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its high purity and stability. It can be easily synthesized using a relatively simple method and can be stored for long periods of time without degradation. Additionally, it has been extensively studied for its potential therapeutic applications, making it a well-known compound in the scientific community. However, one of the limitations of using this compound in lab experiments is its potential toxicity. High doses of 1-butyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one can be toxic to the neurons in the brain, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 1-butyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one. One potential direction is the development of new and more efficient synthesis methods. Additionally, further research can be done to explore the potential therapeutic applications of this compound in the treatment of other neurodegenerative diseases. Furthermore, the potential toxicity of this compound can be further studied to determine its safe dosage and administration. Finally, research can be done to explore the potential use of this compound in other fields such as agriculture and industry.
In conclusion, 1-butyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one is a chemical compound with significant potential in scientific research. Its high purity and stability make it a valuable compound in lab experiments, and its potential therapeutic applications make it a promising candidate for the treatment of neurodegenerative diseases. Further research can be done to explore its potential in other fields and to determine its safe dosage and administration.

Synthesis Methods

1-Butyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one can be synthesized using various methods. One of the most common methods involves the reaction between 3,4-dimethoxybenzaldehyde and butylamine in the presence of a reducing agent such as sodium borohydride. This method yields a high purity product and is relatively easy to perform.

Scientific Research Applications

1-Butyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects and can be used in the treatment of Parkinson's disease, a neurological disorder characterized by the loss of dopamine-producing neurons in the brain. Additionally, it has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of other neurodegenerative diseases such as Alzheimer's disease and Huntington's disease.